(2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-fluorophenyl)imino-6-nitrochromene-3-carboxamide
• InChI: InChI=1S/C16H10FN3O4/c17-12-3-1-2-4-13(12)19-16-11(15(18)21)8-9-7-10(20(22)23)5-6-14(9)24-16/h1-8H,(H2,18,21)
• InChI Key: GLOBWYWSIKXIAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=C2C(=CC3=C(O2)C=CC(=C3)[N+](=O)[O-])C(=O)N)F
• Molecular Formula: C16H10FN3O4
• Molecular Weight: 327.27 g/mol

Description

(2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide, also known as FC-1, is a synthetic compound that belongs to the class of chromene derivatives. It has been identified as a potential drug candidate due to its promising pharmacological properties.

Mechanism of Action

The mechanism of action of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide exerts its pharmacological effects by modulating various signaling pathways in cells. (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the antioxidant response.
Biochemical and Physiological Effects:
(2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide has been shown to exhibit a variety of biochemical and physiological effects. In vitro studies have demonstrated that (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide has also been shown to reduce oxidative stress by increasing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide has been shown to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide is its broad range of pharmacological activities, which makes it a promising drug candidate for various diseases. (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide is also relatively easy to synthesize and purify, which makes it accessible for laboratory experiments. However, one of the limitations of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide in vivo. This will provide valuable information on the absorption, distribution, metabolism, and excretion of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide, as well as its efficacy and toxicity. Furthermore, the exploration of the potential synergistic effects of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide with other drugs or natural compounds may lead to the development of more effective therapies for various diseases.

Synthesis Methods

The synthesis of (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide involves the reaction between 2-aminobenzamide and 4-nitro-2H-chromene-3-carboxaldehyde in the presence of a catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide. The purity of the compound can be improved by recrystallization and column chromatography.

Scientific Research Applications

(2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. (2Z)-2-[(2-fluorophenyl)imino]-6-nitro-2H-chromene-3-carboxamide has also been investigated for its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.